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Compound of Interest

Compound Name: 4-Amino-3-iodobenzoic acid

Cat. No.: B1265520

An In-depth Technical Guide to 4-Amino-3-iodobenzoic Acid

Abstract

This technical guide provides a comprehensive overview of 4-Amino-3-iodobenzoic acid, a
pivotal intermediate in organic synthesis with significant applications in the pharmaceutical and
chemical industries. This document elucidates its chemical and physical properties, provides a
detailed experimental protocol for its synthesis, discusses its applications in research and drug
development, and outlines essential safety and handling procedures. The guide is intended for
researchers, scientists, and professionals in drug development, offering a consolidated
resource of technical data and methodologies.

Chemical and Physical Properties

4-Amino-3-iodobenzoic acid is a substituted aromatic compound characterized by an amino
group, an iodine atom, and a carboxylic acid group attached to a benzene ring.[1] These
functional groups impart specific reactivity and physical characteristics to the molecule, making
it a versatile building block in organic chemistry.[1][2] Its properties are summarized in the table
below.
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Property Value Reference(s)
IUPAC Name 4-amino-3-iodobenzoic acid [3]
CAS Number 2122-63-6 [3114]
Molecular Formula C7HeINO2 [31[4]
Molecular Weight 263.03 g/mol [L13141511611 71
Light brown to yellowish
Appearance ) [1]
crystalline powder
Melting Point 206.0t0 210.0°C /288 °C [1]8]
Boiling Point 390.7 £ 37.0 °C (Predicted) [8]
Density 2.082 - 2.129 g/cm3 (Predicted)  [1][8]
Soluble in water (50 g/L at
- 25°C). Moderately soluble in
Solubility _ _ [1]8][°]
polar organic solvents like
alcohols and ether.
FPLDDZRJTOXFCB-
InChl Key [3][10]
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Synthesis of 4-Amino-3-iodobenzoic Acid

A common and efficient method for the synthesis of 4-Amino-3-iodobenzoic acid involves a

two-step process starting from p-aminobenzoic acid ethyl ester.[4][8] This procedure is

advantageous due to the use of inexpensive and readily available starting materials.[4]

Experimental Protocol

Step 1: Synthesis of 4-Amino-3-iodobenzoic acid ethyl ester

¢ Reactants:

o p-Aminobenzoic acid ethyl ester (0.01 mol)

o Potassium iodide (0.01 mol)
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o Sodium hypochlorite (oxidant, 0.02 mol)

o Solvent: Water (5 mL) and anhydrous ethanol (15 mL)

e Procedure:

o In a suitable reaction flask, combine p-aminobenzoic acid ethyl ester, potassium iodide,
water, and anhydrous ethanol.

o Maintain the reaction temperature at 30°C.
o Add sodium hypochlorite to the mixture.
o Allow the reaction to proceed for 2 hours under heating.

o The yield of 4-Amino-3-iodobenzoic acid ethyl ester under these conditions can reach
up to 90.2%.[4]

Step 2: Hydrolysis to 4-Amino-3-iodobenzoic acid

¢ Reactants:

[¢]

4-Amino-3-iodobenzoic acid ethyl ester (from Step 1)

[e]

Lithium hydroxide solution

Methanol

[e]

o

Dilute hydrochloric acid

Dichloromethane

[¢]

e Procedure:

o To the reaction flask containing 4-Amino-3-iodobenzoic acid ethyl ester, add lithium
hydroxide solution and methanol.

o Stir the mixture at 30°C for 6 hours.[4][8]
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o Remove the solvent under vacuum.
o Adjust the pH of the residue to 3-5 with dilute hydrochloric acid.
o Extract the product with dichloromethane (2 x 50 mL).[4][8]

o Combine the organic extracts, concentrate the solution, and purify the crude product by
silica gel column chromatography using a dichloromethane:methanol (15:1) eluent system
to obtain pure 4-Amino-3-iodobenzoic acid.[4][8]
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Step 1: Ester Synthesis

i Step 2: Hydrolysis & Purification

( )

pH adjustment,
DCM extraction
Silica gel chromatography
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Synthesis workflow for 4-Amino-3-iodobenzoic acid.

Applications in Research and Drug Development
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4-Amino-3-iodobenzoic acid is a valuable intermediate in the synthesis of a variety of organic
molecules.[4][8] Its structural features, particularly the presence of amino, iodo, and carboxylic
acid groups, allow for diverse chemical transformations.

» Intermediate for Dyes and Pigments: It serves as a key precursor for the synthesis of active
dyes and azo dyes.[4][8]

e Pharmaceutical Synthesis: This compound is a crucial building block in the development of
therapeutic agents. It is used in the synthesis of thiazolinones and benzimidazolone
derivatives, which are scaffolds of interest in medicinal chemistry.[4][8] The related
compound, 4-iodobenzoic acid, is known to participate in coupling reactions like Suzuki and
Heck couplings, which are fundamental in constructing complex drug molecules, particularly
for anti-inflammatory and anti-cancer agents.[2]

o Other Industrial Applications: It is also utilized as an intermediate in the production of
fragrances, various esters, and UV absorbers.[4][8]

Synthetic Pathways
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Click to download full resolution via product page

Role as a versatile building block in chemical synthesis.

Safety and Handling

4-Amino-3-iodobenzoic acid is associated with several hazards and requires careful handling

to ensure laboratory safety.
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e Hazard Identification:

o Causes skin irritation (H315).[3][10][11]

o Causes serious eye irritation (H319).[3][10][11]

o May cause respiratory irritation (H335).[3][10][11]
» Precautionary Measures:

o Handling: Use in a well-ventilated area.[12] Wear suitable protective clothing, gloves, and
eye/face protection.[12][13][14] Avoid formation of dust and aerosols.[12][14]

o Storage: Keep in a dark place, under an inert atmosphere, at room temperature.[10] Store
in a well-ventilated place and keep the container tightly closed.[13][14]

o First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11][13]

Skin Contact: Wash off with soap and plenty of water.[11][13]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[11][13]

Ingestion: Rinse mouth with water. Do not induce vomiting.[11]

Conclusion

4-Amino-3-iodobenzoic acid is a compound of significant interest due to its versatile chemical
nature and its role as a key intermediate in various industrial applications. A thorough
understanding of its properties, synthesis, and safe handling is crucial for its effective utilization
in research and development. This guide provides a foundational resource for scientists and
professionals working with this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1265520?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

